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An In-depth Technical Guide to Aminooxidanide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Aminooxidanide, systematically known as azanide oxide, is the inorganic anion with the

chemical formula H₂NO⁻. It is the conjugate base of hydroxylamine and is classified as a

nitrogen oxoanion.[1] While its neutral counterpart, hydroxylamine, is a well-studied reagent in

organic synthesis, aminooxidanide itself is a reactive species of interest in the broader context

of reactive nitrogen species (RNS). This guide provides a comprehensive overview of the

current knowledge on the chemical structure, properties, synthesis, and potential biological

relevance of aminooxidanide.

Chemical Structure and Properties
The aminooxidanide anion consists of a central nitrogen atom bonded to two hydrogen atoms

and one oxygen atom, carrying a formal negative charge.

Molecular Geometry
Based on VSEPR theory and computational studies, the central nitrogen atom in

aminooxidanide is predicted to have a trigonal pyramidal geometry. This is due to the

presence of three bonding pairs (two N-H and one N-O) and one lone pair of electrons around

the nitrogen atom, resulting in a tetrahedral electron geometry.[2]
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Physicochemical Properties
Quantitative data for aminooxidanide is primarily derived from computational models due to its

reactive nature, which makes experimental determination challenging. The available computed

data is summarized in the table below.

Property Value Source

Molecular Formula H₂NO⁻ [1]

Molecular Weight 32.022 g/mol [1]

Exact Mass 32.013638687 Da [1]

Formal Charge -1 [1]

CAS Number 15435-66-2 [1]

Computed XLogP3 -1.3 [1]

Topological Polar Surface Area 49.1 Å² [1]

Note: Experimental data on bond lengths, bond angles, and spectroscopic characteristics (e.g.,

IR, Raman) are not readily available in the scientific literature.

Experimental Protocols
General Synthesis of Aminooxidanide
Aminooxidanide is generated through the deprotonation of its conjugate acid, hydroxylamine

(NH₂OH). This reaction requires a strong base due to the pKa of hydroxylamine.

Reaction:

NH₂OH + B⁻ → H₂NO⁻ + HB

Where B⁻ is a strong base.

Detailed Methodology:
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A detailed, standardized experimental protocol for the synthesis and isolation of a stable salt of

aminooxidanide (e.g., sodium aminooxidanide) is not well-documented in readily accessible

literature. However, a general procedure for its in situ generation can be described as follows:

Reagents and Equipment:

Hydroxylamine hydrochloride (NH₂OH·HCl) or free hydroxylamine.

A strong base such as sodium hydride (NaH), sodium amide (NaNH₂), or a lithium alkyl

(e.g., n-butyllithium).

Anhydrous, aprotic solvent (e.g., tetrahydrofuran (THF), diethyl ether).

Inert atmosphere apparatus (e.g., Schlenk line or glovebox) with nitrogen or argon gas.

Standard laboratory glassware, dried in an oven before use.

Procedure:

1. Under an inert atmosphere, dissolve or suspend hydroxylamine (or its salt) in the

anhydrous aprotic solvent in a reaction flask.

2. Cool the mixture to a low temperature (e.g., 0 °C or -78 °C) using an ice or dry ice/acetone

bath to control the reaction rate and minimize side reactions.

3. Slowly add a stoichiometric amount of the strong base to the cooled hydroxylamine

solution with constant stirring.

4. The reaction progress can be monitored by observing the cessation of gas evolution (e.g.,

H₂ if using NaH) or by other analytical techniques if feasible.

5. The resulting solution/suspension will contain the aminooxidanide anion, which can then

be used for subsequent reactions in situ.

Safety Precautions: Strong bases like sodium hydride and n-butyllithium are highly reactive and

pyrophoric. Hydroxylamine is potentially explosive. All manipulations should be carried out by

trained personnel in a controlled laboratory environment with appropriate personal protective

equipment.
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Chemical Reactivity
The aminooxidanide anion is expected to be a potent nucleophile due to the presence of a

lone pair on the nitrogen atom and the negative charge. Its reactivity is centered on the

donation of this electron pair to electrophilic centers.

Nucleophilic Reactions
As a nucleophile, aminooxidanide can participate in various organic reactions, such as

nucleophilic substitution and addition. For instance, it is expected to react with alkyl halides to

form N-alkylated hydroxylamines.

General Reaction with an Alkyl Halide:

H₂NO⁻ + R-X → H₂N-OR + X⁻

Where R is an alkyl group and X is a halogen.

Biological Role and Signaling Pathways
Context as a Reactive Nitrogen Species (RNS)
While there is no specific signaling pathway in which aminooxidanide has been identified as a

key signaling molecule, it can be considered within the broader family of Reactive Nitrogen

Species (RNS). RNS, such as nitric oxide (NO), play crucial roles in a variety of physiological

and pathological processes, including vasodilation, neurotransmission, and the immune

response. They function as signaling molecules that can modulate cellular processes through

the modification of target proteins.[3]

The diagram below illustrates the fundamental relationship between hydroxylamine and

aminooxidanide and its potential context within RNS.
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Relationship of Aminooxidanide to Hydroxylamine and RNS.

Nitric Oxide Signaling
The most well-characterized RNS signaling pathway is that of nitric oxide (NO). NO is

synthesized by nitric oxide synthases (NOS) and activates soluble guanylyl cyclase (sGC),

leading to the production of cyclic guanosine monophosphate (cGMP), which acts as a second

messenger in various signaling cascades.[3] While H₂NO⁻ is not a direct participant in this

canonical pathway, understanding the broader context of RNS signaling is crucial for

researchers in this field.

Conclusion
Aminooxidanide (H₂NO⁻) is a simple yet reactive inorganic anion with a predicted trigonal

pyramidal structure. Its chemistry is primarily defined by its nucleophilic character, stemming

from the deprotonation of hydroxylamine. While quantitative experimental data on its structure

and properties are scarce, its potential role as a reactive nitrogen species warrants further

investigation. For researchers and professionals in drug development, a deeper understanding

of the generation, reactivity, and potential biological interactions of aminooxidanide could

open new avenues for exploring redox signaling and nitrogen-based therapeutics. Future

research should focus on the isolation and characterization of stable aminooxidanide salts to

enable more detailed experimental studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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